N-isopropyl-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide

• IUPAC Name: 4-[(4-methoxyphenyl)sulfanylmethyl]-N-propan-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H26N2O2S/c1-13(2)18-17(20)19-10-8-14(9-11-19)12-22-16-6-4-15(21-3)5-7-16/h4-7,13-14H,8-12H2,1-3H3,(H,18,20)
• InChI Key: DEKJMMOHOVKKBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1CCC(CC1)CSC2=CC=C(C=C2)OC
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol
• CAS No.: 1421507-36-9

Description

N-isopropyl-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H26N2O2S and its molecular weight is 322.47. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties

N-isopropyl-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide, known in some contexts as JDTic, is a compound with significant pharmacological interest, particularly as a kappa-opioid receptor antagonist. It exhibits potent and selective antagonism with a notably long duration of action. In animal models, JDTic has been explored for its potential in the treatment of opiate abuse, showing a decrease in certain withdrawal signs without affecting others like body weight loss or stereotypy induced by morphine sulfate infusion (Carroll et al., 2005).

Chemical Synthesis and Reactions

The compound also has relevance in chemical synthesis and reactions. Its structure, which includes a piperidine carboxamide moiety, makes it an interesting candidate for various chemical reactions. For instance, alkoxycarbonylpiperidines, with similar structural features, have been utilized as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. These reactions are significant in the synthesis of carboxamides and ketocarboxamides, showcasing the versatility of such compounds in organic synthesis (Takács et al., 2014).

Anti-inflammatory and Analgesic Properties

Further, derivatives of this compound class have been investigated for their anti-inflammatory and analgesic potential. Novel compounds synthesized from related structures have shown significant COX-2 inhibition and exhibited promising analgesic and anti-inflammatory activities in preclinical models. Such studies highlight the potential therapeutic applications of these compounds in managing pain and inflammation (Abu‐Hashem et al., 2020).

Antihypertensive Agents

Additionally, certain 1-alkyl-N-[(1R)-1-(4-fluorophenyl)-2-methylpropyl]piperidine-4-carboxamide derivatives, sharing a structural motif with this compound, have been synthesized and evaluated for their antihypertensive properties. These compounds have demonstrated inhibitory activity against T-type Ca(2+) channels, presenting a potential new class of antihypertensive agents (Watanuki et al., 2011).